Cas no 66503-49-9 (Adenosine,2'-deoxy-5-O-(triphenylmethyl)-)

Adenosine,2'-deoxy-5-O-(triphenylmethyl)- structure
66503-49-9 structure
Product Name:Adenosine,2'-deoxy-5-O-(triphenylmethyl)-
CAS No:66503-49-9
MF:C29H27N5O3
MW:493.556386232376
CID:530203
PubChem ID:260469
Update Time:2025-04-19

Adenosine,2'-deoxy-5-O-(triphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Adenosine,2'-deoxy-5-O-(triphenylmethyl)-
    • 5'-O-trityl-2'-deoxyadenosine
    • 5'-O-trityl-2'-deoxy-adenosine
    • adenosine 1-oxide 5'-triphosphate
    • Adenosine N1-oxide triphosphate
    • Adenosine, 5'-(tetrahydrogen triphosphate), 1-oxide
    • O5'-tetrahydroxy[1]triphosphoryl-adenosine 1-oxide
    • O5'-Tetrahydroxytriphosphoryl-adenosin-1-oxid
    • O5'-tetrahydroxytriphosphoryl-adenosine-1-oxide
    • O5'-Tetrahydroxytriphosphoryl-uridin, Trinatrium-Salz
    • O5'-Trityl-2'-desoxy-adenosin
    • Oxydo-N(1)-ATP
    • uridin
    • 9-[2-Deoxy-5-O-(triphenylmethyl)pentofuranosyl]-9H-purin-6-amine
    • NSC91772
    • DTXSID60985127
    • 66503-49-9
    • NSC-91772
    • Inchi: 1S/C29H27N5O3/c30-27-26-28(32-18-31-27)34(19-33-26)25-16-23(35)24(37-25)17-36-29(20-10-4-1-5-11-20,21-12-6-2-7-13-21)22-14-8-3-9-15-22/h1-15,18-19,23-25,35H,16-17H2,(H2,30,31,32)
    • InChI Key: JBKOOOQHHFBZJW-UHFFFAOYSA-N
    • SMILES: NC1C2=C(N(C3OC(COC(C4C=CC=CC=4)(C4C=CC=CC=4)C4C=CC=CC=4)C(O)C3)C=N2)N=CN=1

Computed Properties

  • Exact Mass: 493.21100
  • Monoisotopic Mass: 493.211
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 7
  • Complexity: 679
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 733.7°C at 760 mmHg
  • Flash Point: 397.6°C
  • Refractive Index: 1.693
  • PSA: 108.31000
  • LogP: 4.64680
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